Cas no 847173-36-8 (1H-1-Benzazepine,8-fluoro-2,3,4,5-tetrahydro-)

• Product Name: 1H-1-Benzazepine,8-fluoro-2,3,4,5-tetrahydro-
• CAS No: 847173-36-8
• MF: C₁₀H₁₂FN
• MW: 165.207386016846
• CID: 716423
• PubChem ID: 16244472
• Update Time: 2025-07-13

1H-1-Benzazepine,8-fluoro-2,3,4,5-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 1H-1-Benzazepine,8-fluoro-2,3,4,5-tetrahydro-
• AT14320
• 847173-36-8
• SCHEMBL5467312
• 8-FLUORO-2,3,4,5-TETRAHYDRO-1H-BENZO[B]AZEPINEHYDROCHLORIDE
• SY317797
• CS-0227456
• MFCD09026497
• 8-fluoro-2,3,4,5-tetrahydro-1H-benzo[b]azepine

• Inchi： 1S/C10H12FN/c11-9-5-4-8-3-1-2-6-12-10(8)7-9/h4-5,7,12H,1-3,6H2
• InChI Key： VZRZCEHWOCPLNQ-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)NCCCC2

Computed Properties

• Exact Mass: 201.072
• Monoisotopic Mass: 201.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12A^2
• XLogP3: 2.8